![molecular formula C12H9F2NO3 B1612100 Ethyl 7,8-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate CAS No. 228728-81-2](/img/structure/B1612100.png)
Ethyl 7,8-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate
Overview
Description
Ethyl 7,8-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate, often referred to as EDQ, is a synthetic compound with a wide range of applications in scientific research. EDQ is a versatile compound that is used in a variety of research fields, including medicinal chemistry, organic chemistry, and biochemistry. EDQ is an important tool in the development of new drugs and therapies, as well as in the study of biological processes. EDQ is also used in the synthesis of other compounds and in the study of biochemical and physiological effects.
Scientific Research Applications
Antibacterial Activity
Fluoroquinolones, a family of compounds to which Ethyl 7,8-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate belongs, have been extensively used as antibacterials . They exhibit a high level of antibacterial activity and a wide spectrum which surpass many antibiotics . Their mechanism of action involves inhibiting bacterial DNA-gyrase, which affects bacteria reproduction .
Anticancer Activity
Some fluoroquinolones have been found to inhibit the phosphorylation process of transcription STAT3 activator, which plays an important role in cancer therapy .
Tuberculostatic Activity
4-Quinolone-3-carboxamides, a category of compounds related to Ethyl 7,8-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate, have been explored for their anti-tubercular potential .
Anti-proliferative Activity
4-Quinolone-3-carboxamides have also been studied for their anti-proliferative potential .
Tyrosine Kinase Inhibition
These compounds have shown potential in inhibiting tyrosine kinase , an enzyme that can promote the growth of cancer cells.
Anti-inflammatory Potential
4-Quinolone-3-carboxamides have been studied for their anti-inflammatory potential, particularly in relation to the Cannabinoid receptor 2 ligand .
properties
IUPAC Name |
ethyl 7,8-difluoro-4-oxo-1H-quinoline-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9F2NO3/c1-2-18-12(17)7-5-15-10-6(11(7)16)3-4-8(13)9(10)14/h3-5H,2H2,1H3,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIFIWEDEMMZFND-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CNC2=C(C1=O)C=CC(=C2F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9F2NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30594422 | |
Record name | Ethyl 7,8-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30594422 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 7,8-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate | |
CAS RN |
228728-81-2 | |
Record name | Ethyl 7,8-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30594422 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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